Cas no 1805396-59-1 (4-Amino-6-(trifluoromethyl)pyridine-3-carbonitrile)

• Product Name: 4-Amino-6-(trifluoromethyl)pyridine-3-carbonitrile
• CAS No: 1805396-59-1
• MF: C₇H₄F₃N₃
• MW: 187.121971130371
• MDL: MFCD28118889
• CID: 3045878
• PubChem ID: 118822376
• Update Time: 2024-11-05

4-Amino-6-(trifluoromethyl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-(trifluoromethyl)pyridine-3-carbonitrile
• 1805396-59-1
• D79878
• 4-Amino-6-(trifluoromethyl)nicotinonitrile
• MFCD28118889

• MDL： MFCD28118889
• Inchi： 1S/C7H4F3N3/c8-7(9,10)6-1-5(12)4(2-11)3-13-6/h1,3H,(H2,12,13)
• InChI Key： BZLXCUKNOCOMCT-UHFFFAOYSA-N
• SMILES： C1=NC(C(F)(F)F)=CC(N)=C1C#N

Computed Properties

• Exact Mass: 187.03573163g/mol
• Monoisotopic Mass: 187.03573163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62.7Ų